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Compound of Interest

tert-Butyl(3-
Compound Name:
chloropropoxy)dimethylsilane

Cat. No.: B035849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the basic properties, synthesis, and
applications of tert-Butyl(3-chloropropoxy)dimethylsilane, a versatile bifunctional reagent
used in organic synthesis.

Core Properties

tert-Butyl(3-chloropropoxy)dimethylsilane, with the CAS number 89031-82-3, is a liquid
organosilicon compound.[1] It is recognized for its utility as a protecting group and a linker in
the synthesis of more complex molecules.

Physicochemical Data

The physical and chemical properties of tert-Butyl(3-chloropropoxy)dimethylsilane are
summarized in the table below. It is important to note that there are some discrepancies in the
reported values for boiling and flash points across different suppliers.
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Property Value Source(s)
Molecular Formula CoH21CIOSi [1112]
Molecular Weight 208.80 g/mol

CAS Number 89031-82-3 [11[2]
Appearance Liquid [1]

Boiling Point 198.3 £ 13.0 °C at 760 mmHg [1]

Density 0.905 £ 0.06 g/cm3 [2]

N Very slightly soluble in water
Solubility . [2]
(0.16 g/L at 25°C)

Flash Point >65 °C [3]

tert-butyl(3-

chloropropoxy)dimethylsilane

IUPAC Name

1-(tert-Butyldimethylsilyloxy)-3-
chloropropane, 3-(tert-

Synonyms ) ) [2]
Butyldimethylsiloxy)-1-

chloropropane

Spectroscopic Data

Detailed experimental spectroscopic data such as *H NMR, 3C NMR, FT-IR, and mass spectra
for tert-Butyl(3-chloropropoxy)dimethylsilane are not readily available in public scientific
literature or databases. Commercial suppliers may provide this data upon request with a
purchase.[4][5]

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of tert-Butyl(3-
chloropropoxy)dimethylsilane is not available in the public domain. However, its synthesis
can be inferred from standard organic chemistry principles. The likely synthetic route involves
the reaction of 3-chloro-1-propanol with tert-butyldimethylsilyl chloride (TBDMSCI) in the
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presence of a base, such as imidazole or triethylamine, in an aprotic solvent like
dichloromethane or dimethylformamide.

Representative Synthetic Workflow

General Synthesis of tert-Butyl(3-chloropropoxy)dimethylsilane

Base (e.g., Imidazole)
3-Chloro-1-propanol + ;
({ert-Butyldimethylsilyl Chloride (TBDMSCI)) [Apro“c Solvent (¢.g., DCM)

Room Temperature

Aqueous Workup
(e.g., wash with water, brine)

:

Purification
(e.g., Distillation under reduced pressure)

tert-Butyl(3-chloropropoxy)dimethylsilane

Click to download full resolution via product page
Caption: General workflow for the synthesis of tert-Butyl(3-chloropropoxy)dimethylsilane.

Applications in Research and Drug Development

The bifunctional nature of tert-Butyl(3-chloropropoxy)dimethylsilane makes it a valuable
reagent in multi-step organic synthesis. The tert-butyldimethylsilyl (TBDMS) ether serves as a
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robust protecting group for the alcohol functionality, while the chloro group provides a reactive

site for nucleophilic substitution.

Use as a Linker Molecule

This reagent is particularly useful for introducing a three-carbon chain with a terminal reactive
site. The TBDMS group can be selectively removed under specific conditions, typically with a
fluoride source such as tetrabutylammonium fluoride (TBAF), to reveal the primary alcohol.

Below is a diagram illustrating a typical application of tert-Butyl(3-
chloropropoxy)dimethylsilane in a synthetic sequence.

Application of tert-Butyl(3-chloropropoxy)dimethylsilane in Synthesis

[ Nucleophile (Nu~) ) Eert-Butyl(3—ch|oropropoxy)dimethylsiIama

Nucleophilic Substitution

i i Deprotection Agent
[ Nu-(CHz2)s-OTBDMS ) [ (e.g., TBAF) )

Click to download full resolution via product page
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Caption: A typical reaction sequence utilizing tert-Butyl(3-chloropropoxy)dimethylsilane.

Safety Information

tert-Butyl(3-chloropropoxy)dimethylsilane is classified as harmful.[1][3] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. All manipulations should be carried out in a well-
ventilated fume hood.

Hazard Statements:[3]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

e H335: May cause respiratory irritation.

Precautionary Statements:[3]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 001chemical.com [001lchemical.com]

e 3. spectrabase.com [spectrabase.com]

e 4.89031-82-3|tert-Butyl(3-chloropropoxy)dimethylsilane|BLD Pharm [bldpharm.com]

o 5. Tert-Butyl(3-chloropropoxy)dimethylsilane,89031-82-3-Amadis Chemical
[amadischem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl(3-
chloropropoxy)dimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035849#tert-butyl-3-chloropropoxy-dimethylsilane-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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